(E)-3-(4-chloro-2-fluoroanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-chloro-2-fluoroanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one
• InChI: InChI=1S/C22H15Cl2F2NO2/c23-15-6-9-21(20(26)12-15)27-11-10-22(28)14-4-7-16(8-5-14)29-13-17-18(24)2-1-3-19(17)25/h1-12,27H,13H2/b11-10+
• InChI Key: IAXGGQMDCTZXJU-ZHACJKMWSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C(=O)C=CNC3=C(C=C(C=C3)Cl)F)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C(=O)/C=C/NC3=C(C=C(C=C3)Cl)F)F
• Molecular Formula: C22H15Cl2F2NO2
• Molecular Weight: 434.3 g/mol

Description

(E)-3-(4-chloro-2-fluoroanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one is a useful research compound. Its molecular formula is C22H15Cl2F2NO2 and its molecular weight is 434.26. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(4-chloro-2-fluoroanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(4-chloro-2-fluoroanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Applications

A significant application of related complex organic molecules involves their role as intermediates in the synthesis of various compounds. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing anti-inflammatory and analgesic materials, showcases the utility of complex molecules in medicinal chemistry development (Qiu, Gu, Zhang, & Xu, 2009). This process highlights the relevance of similar complex molecules in facilitating the synthesis of pharmacologically active compounds.

Analytical Chemistry Applications

In analytical chemistry, complex organic compounds often serve as standards or reagents in the development of analytical methods. For example, the electron impact and electron capture negative ionization mass spectra analysis of polybrominated diphenyl ethers showcases the critical role of specific organic molecules in environmental analysis, providing insights into the identification and quantification of environmental pollutants (Hites, 2008).

Environmental Science Applications

The degradation and interaction of complex organic molecules with environmental components are crucial for understanding their environmental impact. Research on sorption of phenoxy herbicides to soil and organic matter emphasizes the environmental fate of chemically related compounds. This information is essential for assessing the ecological risk and designing strategies for pollution mitigation (Werner, Garratt, & Pigott, 2012).